N1-(2-(dimethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C14H22N4O5S2/c1-17(2)6-5-15-13(19)14(20)16-10-11-18(7-8-23-11)25(21,22)12-4-3-9-24-12/h3-4,9,11H,5-8,10H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key: IMNFGLQRCMTIFP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C14H22N4O5S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 874804-65-6

Description

This oxalamide derivative features a central oxalamide (N1,N2-oxalyl diamide) core. The N1 position is substituted with a 2-(dimethylamino)ethyl group, while the N2 position is linked to a 3-(thiophen-2-ylsulfonyl)oxazolidin-2-ylmethyl moiety. The dimethylaminoethyl group may enhance solubility and bioavailability due to its basicity .

Biological Activity

N1-(2-(dimethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide is a complex organic compound that has garnered attention in pharmaceutical research due to its potential biological activities. This article explores the synthesis, biological properties, and relevant case studies associated with this compound.

Synthesis

The synthesis of N1-(2-(dimethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide typically involves multi-step organic reactions, including the formation of oxalamide linkages and the introduction of thiophene groups. The synthetic pathway may include:

• Formation of Oxalamide Backbone : Reacting dimethylaminoethyl amine with oxalic acid derivatives.
• Addition of Thiophene Sulfonyl Group : Utilizing thiophene derivatives in a sulfonation reaction to attach the thiophene moiety.
• Final Coupling : Combining the oxalamide and thiophene components to form the final product.

Biological Activity

The biological activity of this compound has been evaluated through various assays, focusing on its pharmacological properties such as anti-inflammatory, analgesic, and potential anticancer effects.

The proposed mechanisms include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in inflammatory pathways.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing pain perception and inflammatory responses.

Research Findings

Recent studies have highlighted several key findings regarding the biological activity of N1-(2-(dimethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide:

• Anti-inflammatory Activity : In vitro studies demonstrated significant inhibition of pro-inflammatory cytokines in cultured macrophages.
• Analgesic Effects : Animal models showed reduced pain responses when treated with this compound compared to controls.
• Anticancer Potential : Preliminary data suggest cytotoxic effects against various cancer cell lines, indicating potential for further development as an anticancer agent.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety profile of this compound:

Study	Objective	Findings
Study A	Evaluate anti-inflammatory effects	Significant reduction in TNF-alpha levels in treated groups.
Study B	Assess analgesic properties	Pain scores decreased by 40% in treated animals compared to placebo.
Study C	Investigate anticancer activity	IC50 values indicated effectiveness against breast cancer cell lines at low concentrations.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The following table highlights key structural differences and similarities among oxalamide derivatives:

Compound Name	Molecular Formula	Substituents (N1/N2)	Key Structural Features	Biological/Functional Notes
Target Compound	C17H25N5O5S2	N1: 2-(dimethylamino)ethyl; N2: (3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl	Oxazolidine ring (5-membered), thiophen-2-ylsulfonyl group	Potential antimicrobial/antiviral activity (inferred from oxazolidine analogs)
N1-(2-morpholinoethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide ()	C17H26N4O6S2	N1: 2-morpholinoethyl; N2: (3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl	Oxazinan ring (6-membered), morpholinoethyl group	Larger ring size may alter conformational stability; morpholino group improves solubility
S336 (N1-(2,4-dimethoxybenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide) ()	C24H27N3O5	N1: 2,4-dimethoxybenzyl; N2: 2-(pyridin-2-yl)ethyl	Aromatic methoxy and pyridyl groups	Umami flavor enhancer; approved for food use (NOEL: 100 mg/kg bw/day)
BNM-III-170 ()	C22H23ClFN5O2	N1: 4-chloro-3-fluorophenyl; N2: (1R,2R)-2-(guanidinomethyl)-5-(methylaminomethyl)dihydroindenyl	Guanidinomethyl and indenyl groups	CD4-mimetic compound with antiviral activity against immunodeficiency viruses
GMC-3 ()	C16H12ClN3O3	N1: 4-chlorophenyl; N2: 1,3-dioxoisoindolin-2-yl	Isoindoline-1,3-dione core	Antimicrobial activity (tested against bacterial/fungal strains)

Q & A

Q. What synthetic strategies are recommended for the preparation of N1-(2-(dimethylamino)ethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves multi-step organic reactions:

• Step 1 : Preparation of the oxazolidin-2-ylmethyl intermediate via sulfonylation of thiophene-2-carboxylic acid derivatives, followed by cyclization with epichlorohydrin analogs under basic conditions (e.g., potassium carbonate in dimethylformamide) .
• Step 2 : Coupling the oxazolidin intermediate with the dimethylaminoethylamine moiety using carbodiimide-based coupling agents (e.g., EDC/HOBt) in anhydrous dichloromethane .
• Step 3 : Final oxalamide bond formation via reaction with oxalyl chloride, controlled at 0–5°C to prevent side reactions .
  Optimization Tips :
• Use high-purity solvents (e.g., dry DMF) to minimize hydrolysis.
• Monitor reaction progress with thin-layer chromatography (TLC) and adjust pH for intermediate stabilization .

Step	Reagents/Conditions	Key Parameters
1	Thiophene-2-sulfonyl chloride, K₂CO₃, DMF, 60°C	pH 8–9, 12h reflux
2	EDC, HOBt, DCM, RT	Nitrogen atmosphere, 24h stirring
3	Oxalyl chloride, Et₃N, 0°C	Dropwise addition, <5°C

Q. Which analytical techniques are critical for confirming the structural integrity and purity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to verify the oxalamide linkage (δ 8.5–9.0 ppm for amide protons) and thiophene/oxazolidine ring systems (δ 6.5–7.5 ppm for thiophene protons; δ 3.5–4.5 ppm for oxazolidine CH₂) .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95%); mobile phase: acetonitrile/water (70:30) with 0.1% trifluoroacetic acid .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms the molecular ion peak (e.g., [M+H]⁺ at m/z 468.12) .

Advanced Research Questions

Q. How can researchers address inconsistencies in biological activity data across different assay systems for this compound?

• Methodological Answer : Discrepancies often arise from assay-specific variables:

• Assay Conditions : Standardize buffer pH (e.g., 7.4 for physiological mimicry), ionic strength, and temperature (37°C for mammalian targets) .
• Target Validation : Use orthogonal assays (e.g., enzyme inhibition + cellular viability) to confirm activity. For example, if inconsistent IC₅₀ values are observed in kinase assays, validate via Western blotting for downstream phosphorylation .
• Data Normalization : Include positive controls (e.g., staurosporine for kinase inhibition) and normalize activity to cell viability metrics (e.g., MTT assay) .

Q. What experimental approaches are effective in elucidating the mechanism of action of this compound against putative biological targets?

• Methodological Answer :

• Molecular Docking : Use software like AutoDock Vina to model interactions between the compound’s sulfonyl group and target proteins (e.g., ATP-binding pockets in kinases). Prioritize residues with hydrogen-bonding potential (e.g., Lys, Asp) .
• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (K_D, k_on/k_off) by immobilizing the target protein on a sensor chip and monitoring compound binding in real-time .
• Gene Knockdown Studies : Apply siRNA silencing of suspected targets (e.g., PI3K/Akt pathway components) to observe rescue effects in cellular assays .

Q. How can researchers optimize the compound’s solubility and stability for in vivo studies?

• Methodological Answer :

• Solubility Enhancement : Use co-solvents (e.g., 10% DMSO in saline) or cyclodextrin-based formulations. Assess solubility via shake-flask method at pH 1.2 (stomach) and 6.8 (intestine) .
• Stability Testing : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring. Protect the oxalamide bond from hydrolysis by lyophilizing the compound .

Data Contradiction Analysis

Q. How should conflicting spectroscopic data (e.g., NMR shifts) be resolved during structural characterization?

• Methodological Answer :

• Variable Temperature NMR : Perform experiments at 25°C and 50°C to detect dynamic effects (e.g., rotamers) that cause peak splitting .
• 2D NMR Techniques : Use HSQC and HMBC to resolve overlapping signals. For example, HMBC correlations can confirm the thiophen-2-ylsulfonyl group’s connectivity to the oxazolidine ring .
• Cross-Validate with MS/MS : Fragment ions in tandem MS should align with proposed cleavage patterns (e.g., loss of –SO₂ group at m/z 96) .